3-{[1-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one

• IUPAC Name: 3-[[1-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl]-7-methoxyquinazolin-4-one
• InChI: InChI=1S/C20H23N5O2S/c1-27-15-4-5-16-17(10-15)21-12-25(19(16)26)11-13-6-8-24(9-7-13)20-23-22-18(28-20)14-2-3-14/h4-5,10,12-14H,2-3,6-9,11H2,1H3
• InChI Key: PDLNXBYILUTTGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)N(C=N2)CC3CCN(CC3)C4=NN=C(S4)C5CC5
• Molecular Formula: C20H23N5O2S
• Molecular Weight: 397.5 g/mol

Description

The compound is a derivative of 1,3,4-thiadiazole, a heterocyclic compound that is a common and integral feature of a variety of natural products and medicinal agents. The 1,3,4-thiadiazole nucleus is present in an array of drug categories such as antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular agents.

Synthesis Analysis

While specific synthesis information for this compound was not found, general methods for synthesizing 1,3,4-thiadiazole derivatives involve intermolecular cyclization via nucleophilic substitution.

Molecular Structure Analysis

The 1,3,4-thiadiazole is a 5-membered ring system containing a hydrogen-binding domain, a sulfur atom, and a two-electron donor nitrogen system. It occurs in four isomeric forms in nature: 1,2,3-thiadiazole; 1,2,5-thiadiazole; 1,2,4-thiadiazole; and 1,3,4-thiadiazole.

Scientific Research Applications

Anticancer Activity

. Here’s why:

Antimicrobial Properties

. These compounds have demonstrated:

Analgesic and Anti-Inflammatory Effects

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Anticonvulsant Activity

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Anti-Leishmanial Effects

Leishmaniasis, caused by protozoan parasites, is a neglected tropical disease. :